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Compound of Interest

Compound Name:
2-Geranyl-4-

isobutyrylphloroglucinol

Cat. No.: B158201 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, immediate safety and logistical information for the proper

disposal of 2-Geranyl-4-isobutyrylphloroglucinol, ensuring compliance with general

laboratory safety standards.

Hazard Profile and Safety Summary

2-Geranyl-4-isobutyrylphloroglucinol presents several hazards that necessitate careful

handling and disposal. Based on its Safety Data Sheet (SDS), the compound is classified with

the following risks:

Hazard Classification Description
Precautionary Statement
Codes

Skin Irritation Causes skin irritation.[1] P264, P280, P302+P352

Allergic Skin Reaction
May cause an allergic skin

reaction.[1]

P261, P272, P280,

P302+P352, P333+P313

Serious Eye Damage
Causes serious eye damage.

[1]

P280,

P305+P351+P338+P310

Aquatic Hazard (Acute) Harmful to aquatic life.[1] P273
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A comprehensive understanding of these hazards is the first step in ensuring a safe disposal

process.

Experimental Protocols: Disposal Procedure
The following protocol outlines the step-by-step process for the safe disposal of 2-Geranyl-4-
isobutyrylphloroglucinol waste. This procedure is based on general laboratory hazardous

waste guidelines and the specific hazards of the compound.

1. Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory

to prevent eye contact.[1]

Lab Coat: A standard laboratory coat to protect from skin contact.

2. Waste Segregation and Collection

Proper segregation is crucial to prevent dangerous chemical reactions.[2]

Waste Stream: Designate a specific waste container for 2-Geranyl-4-
isobutyrylphloroglucinol and materials contaminated with it.

Container Type: Use a chemically compatible and clearly labeled hazardous waste container.

The container must have a secure, leak-proof lid and be in good condition.[3]

Contaminated Materials: This includes any gloves, pipette tips, paper towels, or other

disposable materials that have come into contact with the compound.

Aqueous Waste: If the compound is in a solution, collect it in a designated liquid waste

container. Do not pour it down the drain, as it is harmful to aquatic life.[1][2]

Empty Containers: An empty container that held 2-Geranyl-4-isobutyrylphloroglucinol
must be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of
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as hazardous waste.[1]

3. Waste Storage

All chemical waste must be stored in a designated Satellite Accumulation Area (SAA) within the

laboratory.[4][5]

Location: The SAA should be at or near the point of generation and under the control of

laboratory personnel.[3]

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name ("2-Geranyl-4-isobutyrylphloroglucinol"), and a clear indication of the

hazards (e.g., "Irritant," "Aquatic Hazard").

Container Management: Keep the waste container closed except when adding waste.[4]

Incompatible Wastes: Store this waste away from incompatible materials, such as strong

oxidizing agents.[5]

4. Final Disposal

Hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor.[4][6]

Scheduling Pickup: Once the waste container is full or has been in storage for a designated

period (often not to exceed one year), arrange for a waste pickup with your EHS department.

[5]

Documentation: Ensure all necessary paperwork is completed for the waste pickup, as

required by your institution and regulations like the Resource Conservation and Recovery

Act (RCRA).[6][7][8]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for 2-Geranyl-4-
isobutyrylphloroglucinol.
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Caption: Disposal workflow for 2-Geranyl-4-isobutyrylphloroglucinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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